Cas no 80597-82-6 (2-Butenethioamide, N-methyl-)

2-Butenethioamide, N-methyl- structure
2-Butenethioamide, N-methyl- structure
Product Name:2-Butenethioamide, N-methyl-
CAS No:80597-82-6
MF:C5H9NS
MW:115.196659803391
CID:705347
PubChem ID:54436365
Update Time:2025-04-19

2-Butenethioamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenethioamide, N-methyl-
    • N-methylbut-2-enethioamide
    • SCHEMBL8846213
    • 80597-82-6
    • N-methyl-2-butene-thioamide
    • DTXSID60711307
    • Inchi: 1S/C5H9NS/c1-3-4-5(7)6-2/h3-4H,1-2H3,(H,6,7)
    • InChI Key: WKZZWAURBFBPRY-UHFFFAOYSA-N
    • SMILES: S=C(C=CC)NC

Computed Properties

  • Exact Mass: 115.04557046g/mol
  • Monoisotopic Mass: 115.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 86.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1
  • Topological Polar Surface Area: 44.1Ų
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